(5-(Methylthio)pyridin-2-yl)methanol

• Molecular Formula: C7H9NOS
• Molecular Weight: 155.22 g/mol
• IUPAC Name: (5-methylsulfanylpyridin-2-yl)methanol
• InChI: InChI=1S/C7H9NOS/c1-10-7-3-2-6(5-9)8-4-7/h2-4,9H,5H2,1H3
• InChI Key: SCIFKDWARQMOET-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CN=C(C=C1)CO

Description

(5-(Methylthio)pyridin-2-yl)methanol is a pyridine derivative characterized by a methylthio (-SMe) substituent at the 5-position and a hydroxymethyl (-CH₂OH) group at the 2-position of the pyridine ring.

Comparison with Similar Compounds

Key Features :

• Structure : Pyridine ring with -SMe (position 5) and -CH₂OH (position 2).
• Molecular Formula: Likely C₇H₉NOS (based on analogs like [5-(trifluoromethyl)pyridin-2-yl]methanol, which has C₇H₆F₃NO) .
• Applications : Pyridine derivatives are widely used in pharmaceuticals, agrochemicals, and materials science due to their bioactivity and versatility in chemical modifications .

Comparison with Structurally Similar Compounds

Structural Analogues

The following compounds share functional groups or substitution patterns with (5-(Methylthio)pyridin-2-yl)methanol:

Compound Name	Substituents (Position)	Key Differences	Reference
[5-(Trifluoromethyl)pyridin-2-yl]methanol	-CF₃ (5), -CH₂OH (2)	Electronegative CF₃ vs. -SMe
(5-Chloro-6-methyl-2-(methylthio)pyrimidin-4-yl)methanol	-Cl (5), -CH₃ (6), -SMe (2)	Pyrimidine vs. pyridine core
(4-(Dimethylamino)-2-(methylthio)pyrimidin-5-yl)methanol	-NMe₂ (4), -SMe (2)	Pyrimidine core; amino substituent
3-Bromo-2-(methylthio)-5-(trifluoromethyl)pyridine	-Br (3), -SMe (2), -CF₃ (5)	Bromine addition; lacks -CH₂OH
[5-(2,2,2-Trifluoroethoxy)pyridin-2-yl]methanol	-OCH₂CF₃ (5), -CH₂OH (2)	Ether linkage vs. thioether

Structural Insights :

• Electron-Withdrawing vs.
• Ring Heteroatoms : Pyrimidine-based analogs (e.g., ) exhibit different electronic properties compared to pyridine derivatives, affecting binding interactions in biological systems.

Physicochemical Properties

Comparative data for solubility, melting point, and stability:

Compound	Melting Point (°C)	Solubility (Polar Solvents)	Stability Notes	Reference
[5-(Trifluoromethyl)pyridin-2-yl]methanol	Not reported	High in methanol/water	Sensitive to hydrolysis
Compound 153 (imidazole-pyridine hybrid)	146	Soluble in methanol	Stable at RT
Compound 204 (carbamide derivative)	214	Moderate in DCM/methanol	Hygroscopic

Key Observations :

• The hydroxymethyl group (-CH₂OH) enhances solubility in polar solvents compared to non-hydroxylated analogs .
• Melting points correlate with molecular symmetry and intermolecular interactions; bulkier substituents (e.g., CF₃) increase rigidity .

Antimicrobial Activity :

• Analogs like (5-(fluoroaryl)-1,3,4-oxadiazol-2-yl)(pyridin-2-yl)methanol show moderate activity against Staphylococcus aureus (MIC: 32–64 µg/mL) .
• The methylthio group may enhance membrane permeability due to its lipophilicity, as seen in kinase inhibitors (e.g., compound 153 , IC₅₀ = 0.3 µM for CK1δ) .

Kinase Inhibition :

• 2-(Methylthio)imidazole-pyridine hybrids (e.g., 154 ) demonstrate selectivity for CK1δ due to sulfur-mediated hydrophobic interactions .

Example :

• Compound 3a: Synthesized via alkylation of 5-(methylthio)-1,3,4-thiadiazole with a pyridine-methanol precursor .